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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the biomarkers and

methodologies used to assess human exposure to tobacco smoke. The following sections

detail key biomarkers, their typical concentrations in various populations, and detailed protocols

for their measurement.

Introduction to Tobacco Smoke Biomonitoring
Biomonitoring provides a quantitative measure of tobacco smoke constituent uptake by

measuring specific biomarkers in biological samples such as urine, saliva, blood, and breath.

This approach is crucial for understanding exposure levels, assessing health risks, and

evaluating the efficacy of smoking cessation programs and regulatory interventions. Key

classes of biomarkers include nicotine metabolites, tobacco-specific nitrosamines (TSNAs),

volatile organic compounds (VOCs), DNA and protein adducts, and markers of oxidative stress.
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A variety of biomarkers can be utilized to assess tobacco smoke exposure, each with distinct

advantages and limitations regarding specificity and half-life.

Nicotine Metabolites
Nicotine is the primary addictive component of tobacco. Due to its short half-life of

approximately 2 hours, its metabolites, such as cotinine and trans-3'-hydroxycotinine, are more

reliable biomarkers for assessing tobacco smoke exposure.[2][3]

Cotinine: The major metabolite of nicotine, with a half-life of 16-18 hours, making it an

excellent biomarker for recent tobacco exposure.[3] It can be measured in various biological

matrices, including urine, saliva, and blood.[4][5]

Trans-3'-hydroxycotinine (3-HC): A further metabolite of cotinine. The ratio of 3-HC to

cotinine can be used to assess the rate of nicotine metabolism.[2]

Tobacco-Specific Nitrosamines (TSNAs)
TSNAs are potent carcinogens found exclusively in tobacco products and smoke.[6]

4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol (NNAL): A metabolite of the lung carcinogen 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).[6] NNAL has a long half-life of 10-45

days, making it a valuable biomarker for long-term or intermittent exposure to tobacco

smoke.[2][7] It is considered a reliable indicator of exposure to carcinogenic components of

tobacco.[6]

Volatile Organic Compounds (VOCs)
Tobacco smoke contains numerous VOCs that can be measured in exhaled breath.

Benzene, 1,3-Butadiene, and 2,5-Dimethylfuran: These VOCs can serve as biomarkers for

recent active and passive smoking.[8][9] Real-time breath analysis can provide immediate

results on exposure.[8][10]

DNA and Protein Adducts
Carcinogens in tobacco smoke can bind to DNA and proteins, forming adducts that can lead to

mutations and cancer.[11][12]
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Benzo[a]pyrene diol epoxide (BPDE)-N²-dG: A DNA adduct formed from the potent

carcinogen benzo[a]pyrene.[13]

4-hydroxy-1-(3-pyridyl)-1-butanone (HPB)-releasing DNA adducts: These are formed from

NNK and NNN.[11]

Acrolein and Crotonaldehyde Adducts: These are formed from aldehydes present in tobacco

smoke.[11][12]

Markers of Oxidative Stress
Tobacco smoke induces oxidative stress, leading to cellular damage.

8-hydroxy-2'-deoxyguanosine (8-OHdG): A marker of oxidative DNA damage.[14][15]

15-F2t-Isoprostane (8-isoprostane): A marker of lipid peroxidation.[14][16]

Malondialdehyde (MDA): Another indicator of lipid peroxidation.[17]

Quantitative Data on Biomarker Levels
The following tables summarize the typical concentrations of key biomarkers in different

populations.

Table 1: Nicotine Metabolite Levels
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Biomarker Matrix Population
Concentration
Range

Reference

Cotinine Urine Nonsmokers <10 ng/mL [18]

Light Smokers /

Secondhand

Smoke Exposure

11 - 30 ng/mL [18]

Heavy Smokers >500 ng/mL [18]

Nonsmokers
13.6 ng/mL

(mean)
[19]

Passive Smokers
36.63 ng/mL

(mean)
[19]

Smokers
1043.7 ng/mL

(mean)
[19]

Cotinine Saliva Nonsmokers
2.4 ng/mL

(median)
[20]

Smokers
113 ng/mL

(median)
[20]

Nonsmokers
9.53 ng/mL

(mean)
[19]

Passive Smokers
18.31 ng/mL

(mean)
[19]

Smokers
327.39 ng/mL

(mean)
[19]

Cotinine
Nasal Lavage

Fluid
Nonsmokers

0.65 ng/mL

(median)
[21]

Passive Smokers
0.64 ng/mL

(median)
[21]

Active Smokers
4.78 ng/mL

(median)
[21]
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Table 2: Tobacco-Specific Nitrosamine (NNAL) Levels

Biomarker Matrix Population
Concentration
Range

Reference

NNAL Urine Smokers 1-2 pmol/mL [2]

Nonsmokers

(Secondhand

Smoke)

1-5% of smoker

levels
[2]

Nonsmokers

Median not

reliably

calculated (low

detection)

[4]

Smokers
Median: 133

pg/mL
[4]

Adolescent

Nonsmokers

(African

American)

3.3 pg/mL

(median)
[22]

Adolescent

Nonsmokers

(Other

ethnicities)

0.9 - 1.9 pg/mL

(median)
[22]

Daily Smokers

(College

Students)

Optimal cutoff

from nondaily:

70.5 pg/mL/g

creatinine

[23]
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Biomarker Matrix Population
Adduct Level
(adducts/10⁸
nucleotides)

Reference

BPDE-N²-dG Buccal Cells Smokers 20.18 ± 8.40 [13]

Nonsmokers 0.84 ± 1.02 [13]

DBPDE-N⁶-dA Buccal Cells Smokers 5.49 ± 3.41 [13]

Nonsmokers 2.76 ± 2.29 [13]

HPB-releasing

DNA adducts

Oral Cells

(mouthwash)
Smokers

12 pmol/mg DNA

(~400)
[11][12]

Nonsmokers
0.23 pmol/mg

DNA
[11]

HPB-releasing

DNA adducts

Buccal Cells

(brushing)
Smokers

45 pmol/mg DNA

(~1500)
[11][12]

γ-OH-Acr-dG Buccal Cells Smokers

Significantly

higher than

nonsmokers (p <

0.0001)

[11]

Cro-dG Buccal Cells Smokers

Significantly

higher than

nonsmokers (p <

0.0001)

[11]

Table 4: Oxidative Stress Biomarker Levels
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Biomarker Matrix Population Concentration Reference

8-OHdG Urine Smokers 10.7 ng/mg Cr [14][24]

Controls 8.3 ng/mg Cr [14][24]

15-F2t-IsoP Urine Smokers 1.41 ng/mg Cr [14][24]

Controls 1.01 ng/mg Cr [14][24]

Advanced

Glycation End-

products (AGEs)

Urine Smokers 189 AFU/mg Cr [14][24]

Controls 143 AFU/mg Cr [14][24]

Malondialdehyde

(MDA)
Serum Smokers

Significantly

increased vs.

non-smokers

[17]

Superoxide

Dismutase

(SOD)

Serum Smokers

Markedly

decreased vs.

non-smokers

[17]

Signaling Pathways Affected by Tobacco Smoke
Tobacco smoke constituents can activate multiple signaling pathways, contributing to

carcinogenesis and other diseases.

NNK-Induced Signaling Pathway
The tobacco-specific nitrosamine NNK can promote lung cancer cell migration and invasion by

activating the α7 nicotinic acetylcholine receptor (α₇-nAChR). This activation initiates a

signaling cascade involving c-Src, protein kinase C iota (PKCι), and focal adhesion kinase

(FAK).[2][25]
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NNK-induced signaling cascade.

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway
Components of tobacco smoke, such as polycyclic aromatic hydrocarbons (PAHs), can activate

the Aryl Hydrocarbon Receptor (AHR). Upon activation, the AHR translocates to the nucleus,

dimerizes with the AHR nuclear translocator (ARNT), and binds to xenobiotic responsive

elements (XREs) in the DNA, leading to the transcription of genes involved in xenobiotic

metabolism (e.g., CYP1A1) and inflammation (e.g., COX-2).[3][26]
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AHR signaling pathway activation.
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Experimental Protocols
Protocol 1: Quantification of Urinary Cotinine by LC-
MS/MS
This protocol describes the analysis of cotinine in urine using liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Materials:

Urine samples

Cotinine and d3-cotinine standards

Methanol

Ammonium formate

Formic acid

Solid Phase Extraction (SPE) cartridges (e.g., Strata-X-C)

LC-MS/MS system with an ESI source

Reversed-phase C18 column (e.g., Gemini NX-C18)

Procedure:

Sample Preparation:

1. Prepare a standard spiking solution of cotinine in water and a working internal standard

solution of cotinine-d3 in methanol.[27]

2. To 180 µL of blank urine, add 1000 µL of 5 mM ammonium formate (pH 2.5).[27]

3. For standards and quality control (QC) samples, add 10 µL of the standard spiking

solution. For blanks, add 10 µL of water.[27]
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4. Add 10 µL of the working internal standard solution to all samples except the blank (add

10 µL of methanol to the blank).[27]

5. Vortex all samples for 30 seconds and centrifuge for 5 minutes at 5000 rpm.[27]

Solid Phase Extraction (SPE):

1. Condition the SPE cartridge with 500 µL of methanol followed by 500 µL of 5 mM

ammonium formate (pH 2.5).[27]

2. Apply the 1200 µL sample to the cartridge.[27]

3. Wash the cartridge with 1000 µL of 5 mM ammonium formate (pH 2.5).[27]

4. Elute the analytes with an appropriate solvent (e.g., methanol with 5% ammonium

hydroxide).

LC-MS/MS Analysis:

1. Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. Inject the sample onto the LC-MS/MS system.

3. Perform chromatographic separation using a C18 column with a gradient elution of mobile

phases (e.g., A: water with 0.1% formic acid, B: acetonitrile with 0.1% formic acid).

4. Detect cotinine and d3-cotinine using multiple reaction monitoring (MRM) mode. The

transition for cotinine is m/z 177.1 > 79.6 and for d3-cotinine is m/z 180.2 > 79.6.[28]

Data Analysis:

1. Construct a calibration curve using the peak area ratios of cotinine to d3-cotinine.

2. Quantify the cotinine concentration in the unknown samples from the calibration curve.
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LC-MS/MS workflow for urinary cotinine.
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Protocol 2: Quantification of Salivary Cotinine by ELISA
This protocol outlines the measurement of cotinine in saliva using a competitive enzyme-linked

immunosorbent assay (ELISA).

Materials:

Saliva samples

Cotinine ELISA kit (containing microtiter plate, standards, controls, HRP enzyme conjugate,

TMB substrate, and stop solution)

Assay diluent

Microplate reader

Procedure:

Sample Preparation:

1. Thaw saliva samples completely.

2. For known smokers, dilute saliva samples 1:10 with assay diluent. For non-smokers, use

undiluted saliva.[29]

3. Centrifuge samples to remove particulates.[30]

ELISA Assay:

1. Bring all reagents to room temperature.

2. Pipette 10 µL of standards, controls, and prepared saliva samples into the appropriate

wells of the microtiter plate.[31]

3. Add 100 µL of the Cotinine HRP Enzyme Conjugate to each well.[31]

4. Shake the plate for 10-30 seconds to mix.

5. Incubate for 60 minutes at room temperature.[31]
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6. Wash the plate four times with the provided wash buffer.

7. Add 100 µL of TMB substrate solution to each well.

8. Incubate for 30 minutes at room temperature in the dark.

9. Add 100 µL of stop solution to each well.[9]

Data Analysis:

1. Read the absorbance at 450 nm using a microplate reader.

2. Construct a standard curve by plotting the absorbance of the standards against their

concentrations.

3. Determine the cotinine concentration in the samples from the standard curve, accounting

for any dilution factors.

Protocol 3: Analysis of DNA Adducts by ³²P-Postlabeling
This is a highly sensitive method for detecting a wide range of DNA adducts.

Materials:

DNA isolated from biological samples (e.g., buccal cells)

Micrococcal nuclease and spleen phosphodiesterase

Nuclease P1

[γ-³²P]ATP

T4 polynucleotide kinase

Thin-layer chromatography (TLC) plates (polyethyleneimine-cellulose)

Phosphorimager or autoradiography film

Procedure:
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DNA Digestion:

1. Digest DNA (5-10 µg) to nucleoside 3'-monophosphates using micrococcal nuclease and

spleen phosphodiesterase.[8][21]

Adduct Enrichment:

1. Enrich the adducted nucleotides by treating the digest with nuclease P1, which

dephosphorylates normal nucleotides more efficiently than adducted ones.[32]

³²P-Labeling:

1. Label the 5'-hydroxyl group of the enriched adducted nucleotides with ³²P by incubating

with [γ-³²P]ATP and T4 polynucleotide kinase.[8][21]

Chromatographic Separation:

1. Separate the ³²P-labeled adducted nucleotides by multidirectional thin-layer

chromatography (TLC) on polyethyleneimine-cellulose plates.[19]

Detection and Quantification:

1. Visualize the separated adducts by autoradiography or a phosphorimager.

2. Quantify the adduct levels by measuring the radioactivity of the adduct spots and

comparing it to the total radioactivity of the DNA sample. Adduct levels are typically

expressed as relative adduct labeling (RAL), which is the ratio of adducted nucleotides to

total nucleotides.

Conclusion
The biomonitoring of tobacco smoke exposure is a multifaceted field employing a range of

biomarkers and analytical techniques. The choice of biomarker and method depends on the

specific research question, the desired window of exposure assessment, and the available

resources. The protocols and data presented here provide a foundation for researchers to

accurately and reliably quantify exposure to tobacco smoke and to investigate its associated

health effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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